Cas no 130205-54-8 ((S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate)

• Product Name: (S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate
• CAS No: 130205-54-8
• Molecular Formula: C₁₂H₂₃NO₅
• Molecular Weight: 261.31472
• CID: 64044
• PubChem ID: 91997026

(S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate Properties

Names and Identifiers

• (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate
• (S)-4-[[(tert-Butoxy)carbonyl]methylamino]-5-hydroxypentanoic acid methyl ester
• 130205-54-8
• methyl (4S)-5-hydroxy-4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoate

• InChIKey： DXRIOKFCMBBQRQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23NO5/c1-12(2,3)18-11(16)13(4)9(8-14)6-7-10(15)17-5/h9,14H,6-8H2,1-5H3
• SMILES： C(N(C)C(CO)CCC(OC)=O)(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 261.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 261.15762283g/mol
• Heavy Atom Count: 18
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• LogP: 1.16740
• PSA: 76.07000
• Density: 1.094

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters